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Compound of Interest

Compound Name: Anticancer agent 72

Cat. No.: B12397534

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Quercetin is a naturally occurring polyphenolic flavonoid found in a wide variety of fruits,
vegetables, and grains.[1] It has garnered significant attention in oncological research due to its
pleiotropic effects on cancer cells, including the induction of apoptosis, cell cycle arrest, and
inhibition of metastasis.[1] These application notes provide a summary of Quercetin's utility in
specific cancer types, detailed protocols for in vitro evaluation, and a synopsis of its mechanism
of action.

Mechanism of Action

Quercetin exerts its anticancer effects through the modulation of multiple cellular signaling
pathways. It has been shown to downregulate oncogenic genes such as Ras and PI3K, while
upregulating tumor suppressor genes like p53 and p21.[1] By interfering with these key
pathways, Quercetin can inhibit cancer cell proliferation and survival. A simplified diagram of
Quercetin's interaction with the PI3K/Akt signaling pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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